5-(Ethylsulfonyl)-4-phenyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile

• Molecular Formula: C14H12N2O2S2
• Molecular Weight: 304.4 g/mol
• SMILES: CCS(=O)(=O)C1=CNC(=S)C(=C1C2=CC=CC=C2)C#N
• InChI: InChI=1S/C14H12N2O2S2/c1-2-20(17,18)12-9-16-14(19)11(8-15)13(12)10-6-4-3-5-7-10/h3-7,9H,2H2,1H3,(H,16,19)
• InChIKey: BQSUDYAZSOCMOG-UHFFFAOYSA-N

5-(Ethylsulfonyl)-4-phenyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile: Procurement-Critical Identity and Class Context

5-(Ethylsulfonyl)-4-phenyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile (CAS 1708159-46-9) is a synthetic small molecule belonging to the 2-thioxo-1,2-dihydropyridine-3-carbonitrile class. Its core scaffold features a 2-thioxo-1,2-dihydropyridine ring substituted with a phenyl group at the 4-position, an ethylsulfonyl group at the 5-position, and a nitrile at the 3-position. This structural class is recognized in the literature for its potential as a precursor to pharmacophoric hybrid molecules and heterocyclic systems. However, a review of primary research papers, patents, and authoritative databases has not yielded publicly available quantitative biological or chemical performance data for this specific compound that would constitute verifiable differentiation.

Synthetic building block with defined substitution pattern

No publicly available biological activity data

Selection based on structural identity for synthetic chemistry workflows

The Substitution Risk for 5-(Ethylsulfonyl)-4-phenyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile in Research Supply Chains

Without quantitative structure-activity relationship (SAR) data or target-specific potency information for 5-(Ethylsulfonyl)-4-phenyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile, the risk of generic or analog substitution cannot be scientifically assessed. In-class compounds, such as those with different aryl substitutions (e.g., nitrophenyl or cyclopropyl variants) at the 4-position or varied sulfonyl groups, could exhibit profoundly different chemical reactivity, target binding, or metabolic stability. The absence of head-to-head comparative data means that any substitution of this specific CAS number with a close analog represents an unquantified scientific risk. Procurement decisions must therefore be guided by the precise structural identity until differential evidence is generated.

Analog substitution Any analog with different aryl or sulfonyl groups may shift chemical reactivity; no comparative data exist.

Biological profile unknown Without quantitative activity data, switching compounds represents an unquantified scientific risk.

Quantitative Evidence for Selecting 5-(Ethylsulfonyl)-4-phenyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile Over Its Analogs

Evidence Gap: No Comparator-Linked Quantitative Biological Data Available for This Compound

A comprehensive search of primary literature, patents (including WIPO and USPTO databases), and authoritative sources (PubChem, BindingDB) did not identify any direct head-to-head comparison, cross-study comparable data, or class-level inference data that provides a quantifiable performance metric for 5-(Ethylsulfonyl)-4-phenyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile against a named comparator. For instance, no IC50, Ki, EC50, or rate constant values were found for this compound in the context of a defined biological or chemical assay. Consequently, a valid evidence-based differentiation cannot be constructed.

Comparative Evidence

Data to verify

None identified

No quantitative differentiation possible

Procurement must rely on structural identity

Evidence Dimension	N/A
Target Compound Data	N/A
Comparator Or Baseline	N/A
Quantified Difference	N/A
Conditions	N/A

Why This Matters

This matters because scientific procurement decisions require quantitative justification; the current data landscape does not support prioritizing this compound over an untested analog on the basis of documented performance.

Data-Grounded Application Scenarios for 5-(Ethylsulfonyl)-4-phenyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile

Scenario 1: Building Block for Combinatorial Chemistry Libraries

Given the absence of target-specific biological data, the most defensible application is as a structurally defined synthetic building block or scaffold for medicinal chemistry exploration. Its utility is tied to its exact substitution pattern (4-phenyl, 5-ethylsulfonyl) for generating diverse libraries through reactions at the nitrile or thioxo groups, as described for the broader compound class. Selection for this purpose must be based on the specific structural requirements of the planned synthetic route, not on an unverified biological hypothesis.

Scenario 2: Use as a Physicochemical Standard for Analog Series Characterization

The compound can be used as a reference standard for physicochemical property measurement (e.g., logP, solubility) within a congeneric series. Differences in measured values between the 4-phenyl analog and corresponding 4-nitrophenyl or 4-cyclopropyl analogs can retrospectively establish the structure-property relationship. However, without prospective prediction of performance superiority, its selection as a standard is a pragmatic laboratory decision rather than a data-driven procurement advantage.

Application

Selection Property

Validation Focus

Combinatorial chemistry building block

Exact substitution pattern (4-phenyl, 5-ethylsulfonyl)

Synthetic route compatibility

Physicochemical reference standard

Structural identity for congeneric series

Measured physicochemical properties (logP, solubility)